Cas no 2320664-58-0 (N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide)

N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide is a synthetic compound exhibiting unique chemical properties. This compound boasts a triazolyl group for enhanced stability and a phenylpropyl moiety for increased hydrophobic interactions. Its eight-azabicyclo3.2.1octane ring structure provides a distinctive pharmacophore suitable for drug development. The carboxamide functionality suggests potential applications in ligand binding and catalysis.
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide structure
2320664-58-0 structure
Product Name:N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide
CAS No:2320664-58-0
MF:C19H25N5O
MW:339.434703588486
CID:5340723
Update Time:2025-06-20

N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (1R,5S)-N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
    • N-(3-phenylpropyl)-3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
    • N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide
    • Inchi: 1S/C19H25N5O/c25-19(21-10-4-7-15-5-2-1-3-6-15)24-16-8-9-17(24)12-18(11-16)23-14-20-13-22-23/h1-3,5-6,13-14,16-18H,4,7-12H2,(H,21,25)
    • InChI Key: BLTNDNFPJFZFGV-UHFFFAOYSA-N
    • SMILES: O=C(NCCCC1C=CC=CC=1)N1C2CC(CC1CC2)N1C=NC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 439
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63

N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-7749-2μmol
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-7749-5μmol
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-7749-10μmol
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-7749-20μmol
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
20μmol
$79.0 2023-09-08
Life Chemicals
F6549-7749-1mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
1mg
$54.0 2023-09-08
Life Chemicals
F6549-7749-2mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
2mg
$59.0 2023-09-08
Life Chemicals
F6549-7749-3mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
3mg
$63.0 2023-09-08
Life Chemicals
F6549-7749-4mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
4mg
$66.0 2023-09-08
Life Chemicals
F6549-7749-5mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
5mg
$69.0 2023-09-08
Life Chemicals
F6549-7749-10mg
N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
2320664-58-0
10mg
$79.0 2023-09-08

Additional information on N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide

Professional Introduction to N-(3-phenylpropyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide (CAS No. 2320664-58-0)

N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2320664-58-0, represents a novel class of molecules that may exhibit promising properties in drug discovery and therapeutic applications.

The molecular structure of N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity towards biological targets. The presence of a triazole moiety is particularly noteworthy, as triazoles have been extensively studied for their role in various pharmacological contexts, including antifungal, antiviral, and anti-inflammatory applications. The triazole ring is connected to an azabicycloalkane backbone, which introduces conformational rigidity and may contribute to the compound's stability and bioavailability.

Furthermore, the phenylpropyl side chain adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic pathways. This side chain is often employed in drug design to enhance interactions with specific binding sites on proteins or enzymes. The combination of these structural features makes N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) a compelling candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. The azabicycloalkane core is particularly interesting because it mimics natural products and can be engineered to exhibit specific biological activities. Studies have shown that such scaffolds can interact with biological targets in unique ways, leading to the discovery of new drugs with improved efficacy and reduced side effects.

The triazole moiety in N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) has been particularly well-studied for its ability to modulate enzyme activity and receptor binding. For instance, triazole-containing compounds have been reported to inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation, making them attractive targets for therapeutic intervention.

The synthesis of N-(3-phenylpropyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxamide) represents a significant achievement in synthetic organic chemistry. The construction of the azabicycloalkane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and stereocontrolled cyclizations, have been employed to achieve the desired molecular architecture.

Evaluation of the pharmacological properties of N-(3-phenylpropyl-3-(1H-1,2,4-triazolol)) -8 -azabicyclo32 . 10 . 18 carboxamide has revealed intriguing results that warrant further exploration. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for drug development. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for further optimization.

The development of new drugs often involves a multi-step process that includes structural optimization, pharmacokinetic studies, and clinical trials. N-( 32 - phenethyl - 32 - ( 11 H - 11 , 12 , 14 - triazole - 11 - yl ) - 18 azabicyclo32 . 10 . 18 carboxamide ) is no exception; further research is needed to fully understand its potential therapeutic applications. Future studies may focus on improving its bioavailability and exploring its efficacy in preclinical models.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-( 32 - phenethyl - 32 - ( H ) - triazole ) -18 azabicyclo32 . 10 . 18 carboxamide . Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its pharmacological properties before experimental testing is conducted.

In conclusion,N -( phenethyl ) triazole azabicycloalkane carboxamide represents an exciting advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas Its unique structure combined with promising preliminary results make it a valuable asset for ongoing research efforts aimed at developing new treatments for human diseases。

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent